Cas no 41115-22-4 (N-butyl-2,6-dimethylaniline)

N-butyl-2,6-dimethylaniline structure
N-butyl-2,6-dimethylaniline structure
Product Name:N-butyl-2,6-dimethylaniline
CAS No:41115-22-4
MF:C12H19N
MW:177.28596329689
CID:2634540
PubChem ID:5251001
Update Time:2025-04-21

N-butyl-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • UCP7PQE443
    • 41115-22-4
    • N-butyl-2,6-dimethylaniline
    • Benzenamine, N-butyl-2,6-dimethyl-
    • UMHATKUMNAUAPM-UHFFFAOYSA-N
    • UNII-UCP7PQE443
    • SCHEMBL7288546
    • AKOS005296129
    • Inchi: 1S/C12H19N/c1-4-5-9-13-12-10(2)7-6-8-11(12)3/h6-8,13H,4-5,9H2,1-3H3
    • InChI Key: UMHATKUMNAUAPM-UHFFFAOYSA-N
    • SMILES: N(C1C(C)=CC=CC=1C)CCCC

Computed Properties

  • Exact Mass: 177.151749610Da
  • Monoisotopic Mass: 177.151749610Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12Ų

N-butyl-2,6-dimethylaniline Related Literature

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